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Introduction
Methyl 1-cyanocyclohexanecarboxylate is a bifunctional organic compound incorporating

both a nitrile and a methyl ester group attached to the same carbon of a cyclohexane ring. This

unique structural arrangement imparts a range of chemical reactivities, making it a potentially

valuable building block in organic synthesis and medicinal chemistry. This guide provides a

comprehensive overview of its chemical properties, drawing upon available data and

knowledge from closely related structural analogs due to the limited specific experimental data

for the title compound.

Chemical and Physical Properties
Quantitative experimental data for methyl 1-cyanocyclohexanecarboxylate is not readily

available in the public domain. The information presented below is based on supplier data and

predicted values. It is strongly recommended that these properties be determined

experimentally before any large-scale use.
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Property Value Source

CAS Number 58920-80-2 [1]

Molecular Formula C₉H₁₃NO₂ [1]

Molecular Weight 167.21 g/mol [1]

Boiling Point Not available [1]

Melting Point Not available [1]

Density Not available [1]

SMILES COC(=O)C1(C#N)CCCCC1 [1]

InChIKey
PVFHKRCUWUPRFA-

UHFFFAOYSA-N
[1]

Synthesis and Reactivity
While specific experimental protocols for the synthesis of methyl 1-
cyanocyclohexanecarboxylate are not detailed in the available literature, its structure

suggests plausible synthetic routes based on established organic chemistry principles.

Proposed Synthesis
A likely synthetic pathway involves the reaction of cyclohexanone with a cyanide source and a

methyl cyanoformate or a similar reagent. A more elaborated potential synthesis can be

inferred from the preparation of cyclohexanecarbonitrile, which involves the formation of a key

intermediate, methyl 2-(1-cyanocyclohexyl)hydrazinecarboxylate.

Potential Synthetic Workflow:
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Caption: Proposed synthesis of methyl 1-cyanocyclohexanecarboxylate.

Chemical Reactivity
The reactivity of methyl 1-cyanocyclohexanecarboxylate is dictated by the presence of the

nitrile and ester functional groups, as well as the quaternary carbon to which they are attached.

Hydrolysis: The ester and nitrile groups can be hydrolyzed under acidic or basic conditions.

Mild acidic hydrolysis would likely selectively hydrolyze the ester to the corresponding

carboxylic acid, while more vigorous conditions could lead to the hydrolysis of both functional

groups to yield 1-carboxycyclohexanecarboxylic acid.

Reduction: The nitrile group can be reduced to a primary amine using reducing agents such

as lithium aluminum hydride (LiAlH₄) or through catalytic hydrogenation. The ester group can

also be reduced to a primary alcohol with strong reducing agents like LiAlH₄.

Alkylation: The carbon atom alpha to both the nitrile and the ester group is not acidic as it is

a quaternary carbon. Therefore, direct deprotonation and subsequent alkylation at this
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position is not feasible.

Decarboxylation: While not a direct reaction of the title compound, if the ester were to be

converted to a β-keto ester, a subsequent Krapcho decarboxylation could be a relevant

transformation.

Key Reactions of α-Cyano Esters:
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Caption: General reactivity of α-cyano esters.

Potential Biological Activity
Specific studies on the biological activity of methyl 1-cyanocyclohexanecarboxylate have not

been identified. However, the broader class of cyclohexane derivatives, including those

containing nitrile functionalities, has been investigated for various biological activities.

Several studies have reported that functionally substituted cyclohexane derivatives exhibit

antimicrobial properties against a range of bacteria. These compounds have shown activity

against both Gram-positive and Gram-negative bacteria. The mechanism of action for some of

these derivatives is thought to involve disruption of the bacterial cell membrane.

Given these findings, it is plausible that methyl 1-cyanocyclohexanecarboxylate could

exhibit some level of antimicrobial activity. However, dedicated biological screening is

necessary to confirm this and to determine its potency and spectrum of activity.

Spectroscopic Data
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No experimental spectroscopic data (NMR, IR, MS) for methyl 1-
cyanocyclohexanecarboxylate has been found in the reviewed literature. For researchers

planning to synthesize or work with this compound, the following characteristic spectral

features would be expected:

¹H NMR: Signals corresponding to the methyl ester protons (a singlet around 3.7 ppm) and

the protons of the cyclohexane ring (a series of multiplets in the upfield region).

¹³C NMR: Resonances for the nitrile carbon, the ester carbonyl carbon, the quaternary

carbon, the methyl ester carbon, and the carbons of the cyclohexane ring.

IR Spectroscopy: Characteristic absorption bands for the nitrile C≡N stretch (around 2240

cm⁻¹) and the ester C=O stretch (around 1740 cm⁻¹).

Mass Spectrometry: The molecular ion peak (M⁺) at m/z = 167, along with fragmentation

patterns corresponding to the loss of the methoxy group, the cyano group, and cleavage of

the cyclohexane ring.

Safety and Handling
Specific safety data for methyl 1-cyanocyclohexanecarboxylate is not available. Based on

the properties of similar compounds, it should be handled with care in a well-ventilated

laboratory, and appropriate personal protective equipment (gloves, safety glasses) should be

worn.

Conclusion
Methyl 1-cyanocyclohexanecarboxylate is a compound with interesting synthetic potential

due to its dual functionality. While specific experimental data on its physical properties,

synthesis, and biological activity are currently lacking, this guide provides a solid foundation

based on the known chemistry of related compounds. Further research into this molecule is

warranted to fully elucidate its properties and explore its potential applications in organic

synthesis and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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